Cas no 397279-70-8 (1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea)

• Product Name: 1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea
• CAS No: 397279-70-8
• MF: C₁₉H₁₁BrCl₂N₂O₂S₂
• MW: 514.242839097977
• CID: 6196649
• PubChem ID: 5069033
• Update Time: 2025-10-28

1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea
• N-[(2-benzoyl-4-bromophenyl)carbamothioyl]-2,5-dichlorothiophene-3-carboxamide
• AKOS024600223
• F0806-0484
• N-((2-benzoyl-4-bromophenyl)carbamothioyl)-2,5-dichlorothiophene-3-carboxamide
• 397279-70-8

• Inchi： 1S/C19H11BrCl2N2O2S2/c20-11-6-7-14(12(8-11)16(25)10-4-2-1-3-5-10)23-19(27)24-18(26)13-9-15(21)28-17(13)22/h1-9H,(H2,23,24,26,27)
• InChI Key： CEOLCTGNHFUNFK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C1C=CC=CC=1)=O)NC(NC(C1=C(SC(=C1)Cl)Cl)=O)=S

Computed Properties

• Exact Mass: 511.88224g/mol
• Monoisotopic Mass: 511.88224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea

Introduction to 1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea (CAS No. 397279-70-8)

1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea, identified by the chemical identifier CAS No. 397279-70-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiourea class of molecules, which are well-known for their versatile applications in drug design and development. The structural features of this molecule, particularly its benzoyl and bromophenyl substituents, as well as the dichlorothiophene moiety, contribute to its unique chemical properties and potential biological activities.

The synthesis of 1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The benzoyl group at the 2-position of the phenyl ring and the bromine atom at the 4-position are critical for its reactivity and interaction with biological targets. Additionally, the dichlorothiophene ring introduces a heterocyclic component that is often associated with enhanced binding affinity and selectivity in drug candidates.

Recent research in the field of medicinal chemistry has highlighted the importance of thiourea derivatives in developing novel therapeutic agents. Studies have demonstrated that thiourea-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea makes it a promising candidate for further investigation in these areas.

In particular, the presence of both electron-withdrawing and electron-donating groups in this molecule allows for fine-tuning of its pharmacokinetic properties. The benzoyl group can enhance metabolic stability, while the dichlorothiophene ring can improve solubility and cell membrane permeability. These characteristics are crucial for optimizing drug-like properties such as bioavailability, efficacy, and safety.

One of the most exciting aspects of 1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea is its potential application in targeting specific biological pathways. For instance, preliminary studies have suggested that this compound may interact with enzymes involved in cancer cell proliferation and apoptosis. The bromophenyl moiety, in particular, has been shown to exhibit strong binding affinity to certain protein targets, making it an attractive scaffold for structure-based drug design.

The dichlorothiophene ring is another key feature that contributes to the compound's biological activity. Thiophene derivatives are known for their ability to modulate various cellular processes, including signal transduction and oxidative stress pathways. By incorporating a dichloro substituent at the 2,5 positions of the thiophene ring, researchers can enhance the compound's interaction with biological targets while maintaining its structural integrity.

From a synthetic chemistry perspective, 1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea offers a rich platform for exploring new synthetic methodologies. The combination of aromatic rings and heterocyclic structures provides numerous opportunities for functionalization and derivatization. Advanced techniques such as palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or modify existing ones, further expanding the chemical space available for drug discovery.

Furthermore, computational modeling and molecular docking studies have been instrumental in understanding the interactions between 1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea and its potential biological targets. These studies have provided valuable insights into the compound's binding mode and have helped identify key residues responsible for its biological activity. Such information is crucial for optimizing lead compounds into viable drug candidates.

The pharmaceutical industry has increasingly recognized the importance of thiourea derivatives in drug development due to their broad spectrum of biological activities. 1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea represents a promising example of how structural modifications can lead to novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this class of compounds, it is likely that more derivatives will be developed and tested in preclinical studies.

In conclusion,1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea (CAS No. 397279-70-8) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive scaffold for developing new drugs targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology,1-(2-benzoyl-4-bromophenyl)-3-(2,5-dichlorothiophene-3-carbonyl)thiourea is poised to play a crucial role in future therapeutic interventions.